Cas no 1396803-48-7 (1-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-tert-butylurea)

• Product Name: 1-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-tert-butylurea
• CAS No: 1396803-48-7
• MF: C₁₇H₂₅N₃O
• MW: 287.39990401268
• CID: 6430887
• PubChem ID: 71792902
• Update Time: 2025-05-20

1-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-tert-butylurea Chemical and Physical Properties

Names and Identifiers

• 1-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-tert-butylurea
• Urea, N-(1,1-dimethylethyl)-N'-[4-[methyl(phenylmethyl)amino]-2-butyn-1-yl]-
• AKOS024543008
• 1-[4-[benzyl(methyl)amino]but-2-ynyl]-3-tert-butylurea
• CHEMBL4941596
• F6244-3447
• 1396803-48-7
• VU0540239-1
• 1-(4-(benzyl(methyl)amino)but-2-yn-1-yl)-3-(tert-butyl)urea
• 1-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-3-tert-butylurea

• Inchi： 1S/C17H25N3O/c1-17(2,3)19-16(21)18-12-8-9-13-20(4)14-15-10-6-5-7-11-15/h5-7,10-11H,12-14H2,1-4H3,(H2,18,19,21)
• InChI Key： KIAOWDWHFLCICQ-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)C(NCC#CCN(C)CC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 287.199762429g/mol
• Monoisotopic Mass: 287.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 455.2±35.0 °C(Predicted)
• pka: 12.73±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-tert-butylurea

Recent Advances in the Study of 1-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-tert-butylurea (CAS: 1396803-48-7)

The compound 1-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-tert-butylurea (CAS: 1396803-48-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.

Recent studies have focused on the synthesis and optimization of 1-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-tert-butylurea, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, 1-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-tert-butylurea has shown promising results as a modulator of specific signaling pathways. Preliminary in vitro studies indicate that the compound exhibits potent inhibitory effects on certain kinases, which are often implicated in cancer and inflammatory diseases. Further investigations are underway to elucidate its precise mechanism of action and to identify potential off-target effects.

One of the most exciting developments is the compound's potential application in targeted therapy. Researchers have explored its ability to selectively inhibit aberrant cellular processes while sparing normal cells, thereby minimizing side effects. This selectivity is attributed to the compound's unique chemical structure, which allows it to interact with specific molecular targets with high affinity.

Despite these promising findings, challenges remain in the development of 1-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-tert-butylurea as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further research. Current efforts are focused on structural modifications to enhance its pharmacokinetic properties and reduce potential adverse effects.

In conclusion, 1-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-tert-butylurea (CAS: 1396803-48-7) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its therapeutic potential and advancing it through the drug development pipeline.